Cas no 1804216-97-4 (1-(2-Bromo-4-cyanophenyl)propan-2-one)

• Product Name: 1-(2-Bromo-4-cyanophenyl)propan-2-one
• CAS No: 1804216-97-4
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4978415
• Update Time: 2025-10-29

1-(2-Bromo-4-cyanophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-cyanophenyl)propan-2-one

• Inchi： 1S/C10H8BrNO/c1-7(13)4-9-3-2-8(6-12)5-10(9)11/h2-3,5H,4H2,1H3
• InChI Key： QHJLUEQSYRQCGT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 40.9

Additional information on 1-(2-Bromo-4-cyanophenyl)propan-2-one

Comprehensive Overview of 1-(2-Bromo-4-cyanophenyl)propan-2-one (CAS No. 1804216-97-4)

1-(2-Bromo-4-cyanophenyl)propan-2-one, with the CAS number 1804216-97-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromine substituent and a cyano group on a phenyl ring, linked to a propan-2-one moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 1-(2-Bromo-4-cyanophenyl)propan-2-one has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly exploring its potential in developing targeted therapies and sustainable agrochemicals. The compound’s electron-withdrawing groups (bromo and cyano) enhance its reactivity, making it a versatile building block for cross-coupling reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, 1-(2-Bromo-4-cyanophenyl)propan-2-one is often discussed in the context of scalable synthesis and process optimization. Companies are investing in flow chemistry and catalytic methods to improve yield and reduce waste, aligning with global ESG (Environmental, Social, and Governance) goals. These trends reflect broader user queries on platforms like Google and PubMed, where searches for "bromo-cyanophenyl derivatives" and "ketone-based intermediates" have risen by 30% year-over-year.

The compound’s structural analogs are also under scrutiny for their role in photovoltaic materials and OLED technology, addressing the growing interest in renewable energy solutions. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a common concern among buyers. Notably, forums like ResearchGate feature discussions on "CAS 1804216-97-4 solubility" and "stability under ambient conditions," highlighting its practical challenges.

In summary, 1-(2-Bromo-4-cyanophenyl)propan-2-one (CAS 1804216-97-4) exemplifies the intersection of innovation and application-driven research. Its relevance to life sciences, materials engineering, and industrial chemistry ensures its continued prominence in both academic and commercial spheres. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing tomorrow’s scientific challenges.